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Compound of Interest

Compound Name: Dipropyl phthalate-d4

Cat. No.: B582240

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data for
Dipropyl phthalate-d4 (CAS No. 358731-29-0). The information is compiled from various
sources to assist researchers, scientists, and drug development professionals in the safe
handling and assessment of this compound. Due to the limited availability of specific
toxicological data for the deuterated form, this guide also includes relevant data for the non-
deuterated analogue, Dipropyl phthalate (CAS No. 131-16-8), with clear distinctions made
between the two.

Chemical and Physical Properties

A summary of the key chemical and physical properties for both Dipropyl phthalate-d4 and its
non-deuterated counterpart is presented in Table 1. This data is essential for understanding the
substance's behavior under various experimental and environmental conditions.

Table 1: Chemical and Physical Properties
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Property Dipropyl phthalate-d4 Dipropyl phthalate

CAS Number 358731-29-0[1][2] 131-16-8[3]

Molecular Formula C14H14D40a4 C14H1804

Molecular Weight 254.31 g/mol 250.29 g/mol [3]

Appearance Clear Colourless Qil Colorless liquid

Boiling Point No data available 317.5°C

Flash Point 109 °C (closed cup)[2] 109 °C (closed cup)

Density No data available 1.078 g/mL at 25 °C

Solubility Soluble in chloroform, Soluble in chloroform,
methanol methanol

log Pow No data available 3.27

Hazard Identification and GHS Classification

Dipropyl phthalate-d4 is classified as hazardous according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to
its potential environmental and health effects.

Table 2: GHS Classification for Dipropyl phthalate-d4

Hazard Class Category Hazard Statement Pictogram

Hazardous to the H411: Toxic to aquatic

aguatic environment, Aquatic Chronic 2 life with long lasting

effects[2]

GHSO09 (Environment)

long-term hazard

Note: The GHS classification for the non-deuterated Dipropyl phthalate may include additional
health hazard classifications based on more extensive testing. Users should consult the
specific Safety Data Sheet for the material they are using.
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GHS Hazard Classification
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Figure 1: GHS Hazard Classification for Dipropyl phthalate-d4.

Toxicological Data

Specific toxicological data for Dipropyl phthalate-d4 is largely unavailable in the public
domain. Therefore, the following data for the non-deuterated form, Dipropyl phthalate, is
provided as a surrogate for risk assessment. It is crucial to handle the deuterated compound
with the same, if not greater, precautions.

Table 3: Summary of Toxicological Data for Dipropyl phthalate
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Endpoint Species Route Value Reference
Acute Oral General

o Rat Oral > 5000 mg/kg bw
Toxicity (LD50) Phthalate Data
Acute Dermal ] General

o Rabbit Dermal > 2000 mg/kg bw
Toxicity (LD50) Phthalate Data
Acute Inhalation ) )

o Rat Inhalation No data available
Toxicity (LC50)

) o ) Not classified as OECD 404
Skin Irritation Rabbit Dermal o o

an irritant Guideline
o ) Not classified as OECD 405
Eye Irritation Rabbit Ocular o o
an irritant Guideline

Reproductive Suspected of General

o Rat Oral ] B
Toxicity damaging fertility =~ Phthalate Data
Developmental Saillenfait et al.

Oral 0.5 g/kg/day[1]

Toxicity (NOAEL)

(2011)[1]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of phthalates are outlined in

the OECD Guidelines for the Testing of Chemicals. The following provides an overview of the

methodologies for key toxicity endpoints.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test is designed to assess the potential of a substance to cause irreversible (corrosion) or

reversible (irritation) skin damage.

o Test System: Healthy, young adult albino rabbits.

e Procedure:

o A small area (approximately 6 cm?) of the animal's dorsal skin is clipped free of fur.
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o A 0.5 mL (liquid) or 0.5 g (solid/semi-solid) dose of the test substance is applied to the
clipped skin.

o The treated area is covered with a gauze patch and a semi-occlusive dressing for a 4-hour
exposure period.

o After 4 hours, the dressing and any residual test substance are removed.

o Observations for erythema (redness) and edema (swelling) are made at 1, 24, 48, and 72
hours after patch removal.

o The severity of the skin reactions is scored according to a standardized grading system.

Evaluation: The substance is classified based on the severity and reversibility of the
observed skin reactions.
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Start: OECD 404 Protocol

Animal Preparation
(Albino Rabbit, Clipped Dorsal Skin)

i

Apply 0.5 mL/g of Test Substance

'

Cover with Patch and Semi-Occlusive Dressing
(4-hour exposure)

i

Remove Dressing and Residual Substance

.

Observe for Erythema and Edema
(1, 24, 48, 72 hours)

;

Score Skin Reactions

:

Evaluate Irritation/Corrosion Potential

End of Protocol

Click to download full resolution via product page

Figure 2: Workflow for OECD Guideline 404 (Acute Dermal Irritation).
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Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.
o Test System: Healthy, young adult albino rabbits.

e Procedure:

[¢]

The eyes of the animal are examined for any pre-existing irritation or defects.

[¢]

A single dose of 0.1 mL (liquid) or not more than 0.1 g (solid) of the test substance is
instilled into the conjunctival sac of one eye. The other eye serves as a control.

[e]

The eyelids are held together for approximately one second.

[e]

Observations of the cornea, iris, and conjunctiva are made at 1, 24, 48, and 72 hours after
instillation.

[e]

The severity of ocular lesions is scored using a standardized system.

o Evaluation: The substance is classified based on the severity and reversibility of the
observed eye reactions.
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Start: OECD 405 Protocol

Animal Preparation
(Albino Rabbit, Pre-examine Eyes)

Instill 0.1 mL/g of Test Substance into one eye

Observe Cornea, Iris, and Conjunctiva
(1, 24, 48, 72 hours)

Score Ocular Lesions

Evaluate Eye Irritation/Corrosion Potential

End of Protocol

Click to download full resolution via product page

Figure 3: Workflow for OECD Guideline 405 (Acute Eye Irritation).

Prenatal Developmental Toxicity Study (OECD Guideline
414)

This study provides information on the potential effects of a substance on embryonic and fetal

development following exposure of the pregnant female.
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e Test System: Pregnant female rats are commonly used.
e Procedure:

o Mated female animals are administered the test substance daily, typically from
implantation to the day before caesarean section.

o At least three dose levels and a control group are used.

o Dams are observed for clinical signs of toxicity, and body weight and food consumption
are recorded.

o Near term, the dams are euthanized, and the uterus is examined for the number of
corpora lutea, implantations, resorptions, and live and dead fetuses.

o Fetuses are weighed and examined for external, visceral, and skeletal abnormalities.

o Evaluation: The study assesses maternal toxicity, embryo-fetal viability, and the incidence of
malformations and developmental variations to determine a No-Observed-Adverse-Effect
Level (NOAEL) for both maternal and developmental toxicity.
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Start: OECD 414 Protocol

Administer Test Substance to Pregnant Rats
(Implantation to near term)

l

Maternal Observations
(Clinical signs, body weight, food consumption)

l

Caesarean Section
(Day before expected delivery)

l

Uterine Examination
(Implantations, resorptions, fetal viability)

y

Fetal Examination
(Weight, external, visceral, and skeletal abnormalities)

:

Determine Maternal and Developmental NOAEL

End of Protocol
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Figure 4: Workflow for OECD Guideline 414 (Prenatal Developmental Toxicity).
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Safe Handling and Personal Protective Equipment
(PPE)

Given the available data, the following handling procedures and personal protective equipment
are recommended when working with Dipropyl phthalate-d4.

e Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood, to
minimize inhalation exposure.

o Eye/Face Protection: Wear chemical safety goggles or a face shield.

o Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab
coat.

» Respiratory Protection: If working outside of a fume hood or if there is a potential for aerosol
generation, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

» General Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling.

Conclusion

Dipropyl phthalate-d4 is a deuterated analogue of Dipropyl phthalate with limited specific
health and safety data. Based on the available information for the deuterated and non-
deuterated forms, it is classified as hazardous to the aquatic environment. While acute toxicity
appears to be low, there are concerns regarding potential reproductive toxicity, a characteristic
of many phthalates. Researchers and professionals must handle this compound with
appropriate caution, utilizing the recommended personal protective equipment and engineering
controls. The experimental protocols outlined in the OECD guidelines provide a framework for
any further toxicological evaluation that may be required. As with any chemical, it is imperative
to consult the most recent and specific Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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